BENGHE Safety Operating Guide

Check Availability & Pricing

A Comprehensive Guide to the Proper Disposal
of 1,5-Naphthyridine-3-carbonitrile

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1,5-Naphthyridine-3-carbonitrile

Cat. No.: B1392945

This document provides a detailed, procedural guide for the safe and compliant disposal of 1,5-
Naphthyridine-3-carbonitrile (CAS No. 1142927-37-4). As researchers and drug development
professionals, our commitment to safety and environmental stewardship extends beyond the
bench to the entire lifecycle of the chemicals we handle. This guide is designed to provide not
just a set of instructions, but a framework for understanding the causality behind proper
chemical waste management, ensuring that every protocol is a self-validating system of safety
and compliance.

Core Principle: Proactive Hazard Assessment

Before any handling or disposal, a thorough understanding of the compound's hazard profile is
paramount. 1,5-Naphthyridine-3-carbonitrile is a heterocyclic compound whose toxicological
properties have not been exhaustively investigated[1]. However, available safety data classifies
it as harmful if swallowed and mandates careful handling. The primary directive is to treat this
compound as hazardous waste, ensuring it is never disposed of in standard trash or down the
sanitary sewer system[2][3].

Hazard Identification

Areview of the Safety Data Sheet (SDS) provides the foundational data for our disposal plan.
The key is to interpret this data to inform our risk assessment and subsequent handling
procedures.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1392945?utm_src=pdf-interest
https://www.benchchem.com/product/b1392945?utm_src=pdf-body
https://www.benchchem.com/product/b1392945?utm_src=pdf-body
https://www.benchchem.com/product/b1392945?utm_src=pdf-body
https://www.capotchem.cn/doc/viewmsds_1142927-37-4.html
https://sharedlab.bme.wisc.edu/info/links/ChemicalWasteDisposal.pdf
https://pdf.benchchem.com/77/Proper_Disposal_of_Ethyl_4_hydroxy_7_methyl_1_8_naphthyridine_3_carboxylate_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1392945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Identifier Information Source

1,5-Naphthyridine-3-

Chemical Name carbonitrile Sigma-Aldrich
CAS Number 1142927-37-4 Sigma-Aldrich
Molecular Formula CoHsN3 Sigma-Aldrich
Physical Form Solid Sigma-Aldrich
GHS Pictogram GHSO07 (Exclamation Mark) Sigma-Aldrich
Signal Word Warning Sigma-Aldrich
Hazard Statement H302: Harmful if swallowed Sigma-Aldrich
Hazard Class Acute Toxicity 4 (Oral) Sigma-Aldrich

The "Harmful if swallowed" classification (H302) immediately dictates that this compound and
any materials contaminated with it must be segregated for disposal by a licensed hazardous
waste contractor[4][5].

Personnel Protection: The First Line of Defense

Before initiating any waste collection, appropriate Personal Protective Equipment (PPE) is
mandatory. The choice of PPE is directly informed by the potential routes of exposure—
ingestion, inhalation, and skin/eye contact[6].

o Eye Protection: Chemical safety goggles are required to protect against accidental splashes
or fine dust patrticles.

e Hand Protection: Chemically resistant nitrile gloves are essential. Gloves must be inspected
for integrity before use and disposed of as contaminated waste after handling the
chemical[1].

o Body Protection: A standard laboratory coat should be worn to protect against contamination
of personal clothing.
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» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a chemical fume hood, to minimize the risk of inhaling dust particles[6].

Disposal Workflow: A Step-by-Step Protocol

The disposal process is a systematic workflow designed to prevent chemical exposure, avoid
dangerous reactions, and ensure regulatory compliance. This workflow begins at the point of

waste generation and concludes with the transfer of waste to environmental health and safety
professionals.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Guide to the Proper Disposal of 1,5-
Naphthyridine-3-carbonitrile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1392945#1-5-naphthyridine-3-carbonitrile-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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